![molecular formula C17H12F2N2OS2 B2766938 N-(4-(4-fluorophenyl)thiazol-2-yl)-2-((4-fluorophenyl)thio)acetamide CAS No. 896343-33-2](/img/structure/B2766938.png)
N-(4-(4-fluorophenyl)thiazol-2-yl)-2-((4-fluorophenyl)thio)acetamide
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Description
N-(4-(4-fluorophenyl)thiazol-2-yl)-2-((4-fluorophenyl)thio)acetamide, also known as FLT, is a small molecule inhibitor that has been extensively studied in the field of cancer research. FLT is a synthetic compound that has shown promising results in preclinical studies and has been used as a tool compound in various drug discovery programs.
Scientific Research Applications
- N-(4-(4-fluorophenyl)thiazol-2-yl)-2-((4-fluorophenyl)thio)acetamide has shown promise as a potential anticancer agent. Researchers have investigated its effects on tumor cell lines, revealing inhibition of cell proliferation and induction of apoptosis. Further studies explore its mechanism of action and potential synergies with existing chemotherapeutic drugs .
- Inflammation plays a crucial role in various diseases. This compound has demonstrated anti-inflammatory effects by modulating key pathways involved in immune responses. Researchers are keen on exploring its potential as a novel anti-inflammatory drug candidate .
- The thiazole moiety in this compound contributes to its antimicrobial properties. Studies have evaluated its efficacy against bacterial and fungal strains. Researchers investigate its mode of action and potential applications in treating infectious diseases .
- Neurodegenerative disorders, such as Alzheimer’s and Parkinson’s diseases, are characterized by neuronal damage. Preliminary research suggests that this compound may have neuroprotective properties. Investigations focus on its ability to mitigate oxidative stress and protect neurons .
- Chronic pain management remains a challenge. Some studies have explored the analgesic effects of this compound. Researchers investigate its impact on pain pathways and receptor modulation, aiming to develop novel pain-relieving medications .
- Computational approaches, including molecular docking and QSAR (quantitative structure-activity relationship) studies, utilize this compound as a scaffold for designing new drugs. Researchers analyze its binding interactions with target proteins and optimize its chemical structure for specific therapeutic purposes .
Anticancer Research
Anti-Inflammatory Properties
Antimicrobial Activity
Neuroprotective Effects
Analgesic Potential
Structure-Based Drug Design
properties
IUPAC Name |
2-(4-fluorophenyl)sulfanyl-N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H12F2N2OS2/c18-12-3-1-11(2-4-12)15-9-24-17(20-15)21-16(22)10-23-14-7-5-13(19)6-8-14/h1-9H,10H2,(H,20,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YNZXKQUQSCXMIE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=CSC(=N2)NC(=O)CSC3=CC=C(C=C3)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H12F2N2OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
362.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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